Cas no 1513554-71-6 ((3-bromo-5-fluorophenyl)methanesulfonyl chloride)

• Product Name: (3-bromo-5-fluorophenyl)methanesulfonyl chloride
• CAS No: 1513554-71-6
• MF: C₇H₅BrClFO₂S
• MW: 287.533802747726
• MDL: MFCD23751192
• CID: 5209913
• PubChem ID: 79703372
• Update Time: 2025-06-11

(3-bromo-5-fluorophenyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (3-bromo-5-fluorophenyl)methanesulfonyl chloride
• Benzenemethanesulfonyl chloride, 3-bromo-5-fluoro-

• MDL： MFCD23751192
• Inchi： 1S/C7H5BrClFO2S/c8-6-1-5(2-7(10)3-6)4-13(9,11)12/h1-3H,4H2
• InChI Key： YBZCSCNZKBZOMK-UHFFFAOYSA-N
• SMILES： C1(CS(Cl)(=O)=O)=CC(F)=CC(Br)=C1

Additional information on (3-bromo-5-fluorophenyl)methanesulfonyl chloride

Introduction to (3-bromo-5-fluorophenyl)methanesulfonyl chloride (CAS No. 1513554-71-6)

(3-bromo-5-fluorophenyl)methanesulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 1513554-71-6, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, particularly the presence of both bromo and fluoro substituents on a phenyl ring, make it a versatile building block for medicinal chemists and synthetic organic chemists alike.

The< strong>methanesulfonyl chloride moiety in the compound's name is a crucial functional group that enhances its reactivity in various synthetic transformations. This group is widely utilized in the preparation of sulfonamides, which are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The combination of the bromo and fluoro substituents on the phenyl ring further modulates the electronic and steric properties of the molecule, making it an attractive candidate for structure-activity relationship (SAR) studies.

In recent years, there has been a growing interest in developing novel therapeutic agents that target specific biological pathways. The< strong>3-bromo-5-fluorophenyl)methanesulfonyl chloride compound has emerged as a valuable tool in this endeavor. Its ability to serve as a precursor for sulfonamide derivatives has been leveraged in the design of inhibitors for enzymes such as dihydrofolate reductase (DHFR) and thymidylate synthase (TS), which are critical targets in cancer therapy.

One of the most compelling aspects of this compound is its role in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. The< strong>bromo and< strong>fluoro substituents on the phenyl ring are known to enhance binding affinity to kinase active sites, making them ideal for designing potent inhibitors. Several recent studies have demonstrated the efficacy of sulfonamide-based kinase inhibitors derived from< strong>(3-bromo-5-fluorophenyl)methanesulfonyl chloride in preclinical models.

The< strong>CAS number 1513554-71-6 provides a unique identifier for this compound, ensuring consistency and accuracy in its use across different research settings. This standardized nomenclature is essential for regulatory compliance and facilitates seamless communication among scientists worldwide. The compound's purity and stability are also critical factors that influence its utility in synthetic applications. High-quality< strong>(3-bromo-5-fluorophenyl)methanesulfonyl chloride is essential for achieving optimal yields and minimizing side reactions during synthesis.

The synthesis of< strong>(3-bromo-5-fluorophenyl)methanesulfonyl chloride involves several well-established organic reactions, including halogenation and sulfonylation processes. The presence of both bromo and fluoro substituents necessitates careful optimization of reaction conditions to ensure high selectivity and yield. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to improve the efficiency of these synthetic steps.

In addition to its pharmaceutical applications, this compound has found utility in materials science and agrochemical research. The unique electronic properties conferred by the< strong>bromo and< strong>fluoro substituents make it a valuable precursor for designing advanced materials with tailored properties. For instance, sulfonamide derivatives derived from this compound have been investigated as potential candidates for organic semiconductors and liquid crystals.

The growing body of research on< strong>(3-bromo-5-fluorophenyl)methanesulfonyl chloride underscores its importance as a versatile building block in modern chemistry. As new synthetic methodologies continue to emerge, the potential applications of this compound are likely to expand further. Collaborative efforts between academia and industry are essential to fully harness its therapeutic and material science potential.

In conclusion, the< strong>CAS number 1513554-71-6 identifies a compound that plays a pivotal role in pharmaceutical synthesis. Its unique structural features make it an invaluable tool for developing novel therapeutic agents targeting various diseases. The ongoing research into sulfonamide derivatives derived from< strong>(3-bromo-5-fluorophenyl)methanesulfonyl chloride highlights its significance in advancing both medicinal chemistry and materials science.